Cas no 331281-25-5 (tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate
• CAS No: 331281-25-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD08234564
• CID: 304164
• PubChem ID: 22091429
• Update Time: 2025-07-20

tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-amino-4-cyano-, 1,1-dimethylethyl ester
• 4-amino-4-cyano-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-amino-4-cyanotetrahydro-1(2H)-pyridinecarboxylate
• 4-Amino-4-cyanopiperidine,N1-BOC protected
• 4-amino-4-cyano-piperidine-1-carboxylic acid t-butyl ester
• DTXSID50622377
• BB 0310062
• AKOS005072210
• SCHEMBL849908
• TERT-BUTYL4-AMINO-4-CYANOPIPERIDINE-1-CARBOXYLATE
• 4-Amino-4-cyanopiperidine-1-carboxylic acid tert-butyl ester
• FT-0601869
• ZDAOYEIIJSEFSW-UHFFFAOYSA-N
• 1-Piperidinecarboxylicacid,4-amino-4-cyano-,1,1-dimethylethyl ester
• tert-Butyl-4-amino-4-cyano-1-piperidinecarboxylate
• CE-0216
• MFCD08234564
• 331281-25-5
• MB05513
• SY083853
• J-524683
• 1-Boc-4-aminopiperidine-4-carbonitrile
• Tert-butyl 4-amino-4-cyanotetrahydro-1(2H)-picolinate
• DB-367292
• 4-Amino-1-Boc-4-cyanopiperidine

• MDL： MFCD08234564
• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)14-6-4-11(13,8-12)5-7-14/h4-7,13H2,1-3H3
• InChI Key： ZDAOYEIIJSEFSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CC1)N)=O

Computed Properties

• Exact Mass: 225.14800
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.9±42.0 °C at 760 mmHg
• Flash Point: 167.2±27.9 °C
• Refractive Index: 1.514
• PSA: 79.35000
• LogP: 1.87658
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate

Introduction to Tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate (CAS No. 331281-25-5)

Tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate, a compound with the chemical formula C₁₀H₁₄N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 331281-25-5, has garnered attention due to its unique structural and functional properties. The presence of both amino and cyano functional groups in its molecular structure makes it a versatile intermediate in the synthesis of various bioactive molecules.

The tert-butyl group attached to the piperidine ring contributes to the steric hindrance and stability of the molecule, which is a critical factor in drug design. Piperidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of drugs targeting neurological and cardiovascular diseases. The 4-amino group provides a site for further functionalization, enabling the synthesis of more complex structures. Additionally, the 4-cyanopiperidine-1-carboxylate moiety introduces a polar and potentially pharmacophoric character, making this compound an attractive candidate for further investigation.

In recent years, there has been a growing interest in piperidine-based compounds due to their efficacy in modulating various biological pathways. For instance, studies have shown that piperidine derivatives can interact with enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. The compound tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate has been explored as a potential scaffold for developing novel therapeutic agents. Its unique combination of functional groups allows for the creation of molecules with tailored properties, which is essential for achieving high selectivity and low toxicity.

The synthesis of tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the amino group at the 4-position of the piperidine ring is often achieved through nucleophilic substitution reactions. Subsequently, the cyano group is introduced via cyanation reactions, which can be carried out using various cyanating agents such as copper(I) cyanide or potassium cyanide under controlled conditions. The final step involves protecting the amino group with a tert-butyl carbamate group to prevent unwanted side reactions during subsequent synthetic steps.

The importance of this compound is further highlighted by its applications in drug discovery. Researchers have utilized tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate as a building block for more complex molecules that exhibit promising biological activity. For example, derivatives of this compound have been investigated for their potential role in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to modify different parts of the molecule allows scientists to fine-tune its pharmacological properties, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to the understanding of tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies have helped predict potential drug candidates and optimize their structures for better efficacy and reduced side effects. Additionally, high-throughput screening techniques have been employed to rapidly test the biological activity of numerous derivatives, accelerating the drug discovery process.

The chemical properties of tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate make it an interesting subject for further research in various fields. Its stability under different conditions and its ability to undergo selective modifications make it a versatile intermediate in organic synthesis. Moreover, its potential applications in pharmaceuticals underscore its importance as a chemical entity worthy of continued investigation.

In conclusion, tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate (CAS No. 331281-25-5) is a compound with significant potential in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound highlights its importance and underscores the need for further exploration in drug discovery and development.